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Compound of Interest

Compound Name: BY13

Cat. No.: B15544700

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on optimizing incubation times for the Saccharomyces cerevisiae

strain BY4741. Here you will find troubleshooting guides and frequently asked questions to

address common issues encountered during cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is the typical doubling time for BY4741 cells?

A1: The doubling time for wild-type BY4741 yeast strains is approximately 90 minutes when

grown in rich media like YPD at 30°C with good aeration.[1] However, this can vary significantly

depending on the specific media, temperature, and aeration conditions.[2] For instance, growth

in synthetic or deficient media will be slower.[3]

Q2: How do I know when my BY4741 culture is in the optimal phase for my experiment?

A2: The optimal phase depends on your experimental goal. For most experiments, including

transformations and protein expression, harvesting cells during the mid-logarithmic

(exponential) phase is crucial as this is when cells are healthiest and most active.[2] This

typically corresponds to an optical density at 600 nm (OD600) of 0.4-0.9.[2]
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Q3: What are the distinct growth phases for BY4741 in a liquid culture?

A3: Like other microbes, BY4741 follows a predictable growth pattern with several distinct

phases:

Lag Phase: After inoculation into fresh media, cells acclimate to the new environment. There

is little to no cell division during this phase.[1][4]

Log (Exponential) Phase: Cells divide at a constant, maximal rate, leading to an exponential

increase in cell number.[1]

Diauxic Shift: As glucose becomes depleted, cell growth slows as they switch to metabolizing

ethanol.[5]

Stationary Phase: The rate of cell division equals the rate of cell death as nutrients are

depleted and waste products accumulate. The cell population remains relatively constant.[1]

[5]

Death Phase: If conditions do not improve, the number of viable cells declines.[1]

Q4: What is the ideal temperature for incubating BY4741 cells?

A4: The optimal growth temperature for BY4741 is between 27-30°C.[3] While they can grow at

room temperature, the growth rate will be slower.[1] Temperatures above 31°C can significantly

decrease the growth rate and viability.[3]

Data Presentation
Table 1: Growth Characteristics of BY4741 Under Standard Conditions
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Parameter Value Medium Temperature Notes

Doubling Time ~90 minutes
YPD (Rich

Media)
30°C

Requires good

aeration.[1]

Mid-Log Phase

OD600
0.4 - 0.9 YPD / SC 30°C

Optimal for most

experimental

procedures.[2]

Stationary Phase

Entry
OD600 > 5 YPD / SC 30°C

Begins after

nutrient

depletion,

typically after 16-

24 hours.[5][6]

Colony

Appearance on

Plates

~2 days YPD Agar 30°C
To form colonies

of ~1mm.[2]

Colony

Appearance on

Plates

48-96 hours
SD (Deficient

Media)
30°C

Growth is slower

on selective

media.[3]

Experimental Protocols
Protocol: Generating a Growth Curve for BY4741

This protocol allows you to determine the precise growth kinetics of your BY4741 strain under

your specific experimental conditions.

Materials:

BY4741 yeast strain

Appropriate liquid culture medium (e.g., YPD, SC)

Sterile culture flasks (flask volume should be at least 4-5 times the culture volume for proper

aeration)
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Shaking incubator set to the desired temperature (e.g., 30°C)

Spectrophotometer for measuring OD600

Sterile pipettes and cuvettes

Methodology:

Prepare a Pre-culture: Inoculate a single colony of BY4741 from a fresh plate into a small

volume (e.g., 5 mL) of your chosen medium. Grow overnight in a shaking incubator at 30°C.

The goal is to have a saturated, stationary-phase culture.[2]

Inoculate the Main Culture: The next morning, dilute the pre-culture into a larger volume of

fresh, pre-warmed medium to a starting OD600 of approximately 0.1.

Incubation and Sampling: Place the flask in the shaking incubator (e.g., 30°C at ~200 rpm).

Measure OD600: At regular intervals (e.g., every 1-2 hours), aseptically remove a small

aliquot of the culture. Measure the OD600 using your spectrophotometer. Use fresh medium

as a blank.

Plot the Data: Plot the OD600 values (on a logarithmic scale) against time (on a linear

scale).

Analysis: From the plot, you can identify the different growth phases and calculate the

doubling time during the exponential phase.

Troubleshooting Guide
Q: My BY4741 cells are growing much slower than expected. What could be the cause?

A: Slow growth can be attributed to several factors. Refer to the table and diagram below to

diagnose the potential issue.

Table 2: Troubleshooting Slow Growth of BY4741
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Potential Cause Recommended Solution(s)

Suboptimal Temperature
Ensure the incubator is set to 27-30°C.[3] Verify

the temperature with a calibrated thermometer.

Poor Aeration

Use baffled flasks. Ensure the culture volume is

no more than 20-25% of the flask volume.[2]

Increase the shaking speed (~200 rpm).

Media Composition Issues

Prepare fresh media. Check the expiration dates

of all components. BY4741 has specific

auxotrophies (his3, leu2, met15, ura3) and

requires these supplements in minimal media.[7]

[8] Some lab strains may have poor leucine

uptake on synthetic complete media.[8]

Inoculum Health

Start your culture from a fresh plate (not one

that is weeks old). Ensure the pre-culture has

reached stationary phase but is not excessively

old.

Contamination

Check the culture under a microscope for

bacteria or other yeast species. If contaminated,

discard the culture and start over from a clean

stock.[9]

Inhibitory Substances

Ensure glassware is properly rinsed and free of

detergent residues.[9] Some experimental

compounds can inhibit growth.[10]

Visualizations
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Yeast Growth Phases

Growth Phases

Lag Phase
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Caption: A diagram illustrating the sequential phases of yeast cell growth in a batch culture.
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Experimental Workflow: Generating a Growth Curve

Protocol Steps

1. Inoculate Pre-culture
(Overnight)

2. Dilute to OD600 ~0.1
in Fresh Medium

3. Incubate at 30°C
with Shaking

4. Measure OD600
Periodically

Every 1-2 hours

5. Plot Data
(Log OD vs. Time)

6. Determine Growth Rate
& Phases

Click to download full resolution via product page

Caption: A step-by-step workflow for conducting a yeast growth curve experiment.
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Troubleshooting Slow BY4741 Growth

Start:
Slow Cell Growth

Observed

Is Temperature
27-30°C?

Is Aeration
Adequate?

Yes Adjust Incubator
Temperature

No

Is Media Fresh
& Correctly Formulated?

Yes
Improve Aeration:
Use Baffled Flask,
Reduce Volume

No

Is Inoculum from
a Fresh Source?

Yes Remake Media,
Check Supplements

No

Re-streak from
Frozen Stock

No

Problem Resolved

Yes

Click to download full resolution via product page

Caption: A logical flowchart to diagnose and resolve common causes of slow yeast growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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